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Compound of Interest

Compound Name: D-Galactose-13C-3

Cat. No.: B12391572

Essential Safety and Handling Guide for D-
Galactose-13C-3

This guide provides crucial safety and logistical information for the handling and disposal of D-
Galactose-13C-3, tailored for researchers, scientists, and professionals in drug development.
The following procedures are designed to ensure safe laboratory practices and proper disposal
of this stable isotope-labeled compound.

Personal Protective Equipment (PPE)

While D-Galactose is not classified as a hazardous substance, it is imperative to adhere to
standard laboratory safety protocols. The chemical, physical, and toxicological properties of D-
Galactose-13C-3 have not been exhaustively studied, warranting a cautious approach.
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PPE Category Recommended Equipment

ANSI Z87.1 compliant safety glasses with side
) shields are the minimum requirement. For tasks
Eye Protection ) ] ] )
with a higher risk of splashes, chemical safety

goggles should be worn.[1][2]

Disposable nitrile gloves are recommended for
) incidental contact.[1] For prolonged handling,
Hand Protection ) ) ]
consider double-gloving or wearing more robust

chemical-resistant gloves.[1]

A standard laboratory coat is required to protect
] skin and clothing from potential splashes.[1][3]
Body Protection ] ) ] ]
[4] For tasks with a higher risk, a chemically

resistant apron may be necessary.[5]

Generally not required under normal use with
) ) adequate ventilation.[6] If dust is generated, a
Respiratory Protection ] ) )
NIOSH-approved respirator with a dust cartridge

should be used.[7]

Experimental Protocols

Handling Protocol:

o Preparation: Before handling D-Galactose-13C-3, ensure that the designated work area,
typically a chemical fume hood, is clean and uncluttered.[8] Confirm that an emergency eye
wash station and safety shower are readily accessible.[5][8]

o Personal Protective Equipment (PPE) Check: Don the appropriate PPE as outlined in the
table above. Inspect gloves for any signs of damage before use.

» Weighing and Aliquoting: To minimize dust generation, handle the solid form of D-Galactose-
13C-3 in a well-ventilated area, preferably within a fume hood.[8] Use spark-proof tools if
there is any risk of ignition.[8]
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e Dissolving: When preparing solutions, add the solid D-Galactose-13C-3 to the solvent slowly
to avoid splashing.

e Post-Handling: After handling, wash hands thoroughly with soap and water.[7][8] Clean all
equipment and the work surface to prevent cross-contamination.

Disposal Plan:

e Waste Segregation: Do not mix D-Galactose-13C-3 waste with other chemical waste
streams.

e Solid Waste: Collect any solid waste, including contaminated consumables like gloves and
weighing paper, in a clearly labeled, sealed container.

e Liquid Waste: Collect aqueous solutions of D-Galactose-13C-3 in a separate, clearly labeled
waste container. Do not pour down the drain.[9]

o Container Disposal: Handle empty or uncleaned containers as you would the product itself.

» Final Disposal: All waste must be disposed of in accordance with local, regional, and national
environmental regulations. Consult your institution's environmental health and safety (EHS)
department for specific guidance.

Workflow Diagram
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Caption: Workflow for safe handling and disposal of D-Galactose-13C-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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